Cas no 1100052-64-9 (1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate)

• Product Name: 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate
• CAS No: 1100052-64-9
• MF: C₁₅H₁₆BrNO₄
• MW: 354.195843696594
• MDL: MFCD20489136
• CID: 4821134
• Update Time: 2025-05-21

1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate
• 1H-Indole-1,3-dicarboxylic acid, 5-bromo-, 1-(1,1-dimethylethyl) 3-methyl ester
• 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate

• MDL： MFCD20489136
• Inchi： 1S/C15H16BrNO4/c1-15(2,3)21-14(19)17-8-11(13(18)20-4)10-7-9(16)5-6-12(10)17/h5-8H,1-4H3
• InChI Key： WUAKVCRJIPQNOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OC)=CN2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate

1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate (CAS No. 1100052-64-9): A Comprehensive Overview

1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate (CAS No. 1100052-64-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate is composed of a substituted indole core with a tert-butyl group at the C-1 position, a methyl group at the C-3 position, and a bromine atom at the C-5 position. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry. Indoles are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The introduction of bromine and tert-butyl groups in 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate further enhances its potential as a lead compound for drug discovery.

In the context of pharmaceutical research, 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate has been explored for its role in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory responses. This finding suggests its potential utility in developing new anti-inflammatory drugs.

Beyond its therapeutic applications, 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate serves as an important building block in organic synthesis. Its reactivity and stability make it suitable for use in multi-step synthetic routes to produce complex molecules with diverse functionalities. Researchers have utilized this compound to synthesize novel compounds with improved pharmacological profiles and enhanced bioavailability.

The synthesis of 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate typically involves several well-established chemical reactions. One common approach is the sequential addition of tert-butyl and methyl groups to an indole core followed by bromination at the C-5 position. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity levels.

In terms of safety and handling, it is essential to follow standard laboratory protocols when working with 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate. Proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the integrity and stability of the compound.

The future prospects for 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate are promising. Ongoing research efforts aim to further elucidate its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between chemists and biologists are expected to yield new insights into the potential uses of this compound in medicine.

In conclusion, 1-Tert-Butyl 3-methyl 5-bromo-1H-indole-1,3-dicarboxylate (CAS No. 1100052-64-9) is a multifaceted organic compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working towards the development of novel therapeutic agents and advanced synthetic methodologies.